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Compound of Interest

Compound Name: A-39183A

Cat. No.: B020953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the discovery, origin, and biological

characteristics of A-39183A, a notable member of the A-39183 antibiotic complex. A-39183A is

a rare 9,9'-bianthryl antibiotic, also classified as a dimeric tetrahydroanthracene, produced by

the actinomycete Streptomyces sp. NRRL 12049. This document summarizes its discovery by

Eli Lilly researchers, its antimicrobial properties, and its potential mechanism of action as a

metallic ionophore. All quantitative data is presented in structured tables, and key experimental

workflows are visualized using diagrams.

Discovery and Origin
A-39183A was discovered as a component of the A-39183 antibiotic complex by researchers at

Eli Lilly and Company. The producing organism is a strain of Streptomyces, designated NRRL

12049. The discovery and production process are detailed in U.S. Patent 4,283,390, filed by

Karl F. Koch and Richard E. Kastner.

Producing Organism:Streptomyces sp. NRRL 12049

Physicochemical Properties
A-39183A is a complex molecule with the following properties:
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Property Value

Chemical Formula C₃₄H₃₀O₁₀

CAS Number 79426-51-0

Formal Name

(1S,1'S,2S,2'S)-1,1'-diacetyl-2,2',3,3'-tetrahydro-

2,2',5,5',10,10'-hexahydroxy-2,2'-dimethyl-[9,9'-

bianthracene]-4,4'(1H,1'H)-dione

Molecular Class
9,9'-Bianthryl Antibiotic, Dimeric

Tetrahydroanthracene

Biological Activity
A-39183A has demonstrated a broad spectrum of activity against various Gram-positive and

Gram-negative anaerobic bacteria. It has also shown activity against penicillin-resistant strains

of Staphylococcus aureus. Furthermore, cytotoxic activity against HeLa cells has been

reported.

Antimicrobial Activity
The following table summarizes the reported Minimum Inhibitory Concentrations (MICs) for A-
39183A against various microorganisms.

Microorganism Strain MIC (µg/mL)

Staphylococcus aureus

(penicillin-resistant)
3055 32

Enterococcus faecalis X66 32

Gram-positive and Gram-

negative anaerobic bacteria
Various 16-128

Cytotoxic Activity
Cell Line IC₅₀ (µM)

HeLa 1.8
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Experimental Protocols
The following sections detail the methodologies for the production and isolation of A-39183A,

as described in the patent literature.

Fermentation of Streptomyces sp. NRRL 12049
The production of the A-39183 antibiotic complex is achieved through the aerobic fermentation

of Streptomyces sp. NRRL 12049.

Workflow for Fermentation:

Inoculum Preparation Production Fermentation

Spore culture of
Streptomyces sp. NRRL 12049 Vegetative Culture

Inoculation into
liquid nutrient medium Large-scale sterile

fermentation tank
Incubation with aeration

and agitation

Inoculation with
vegetative culture Harvest of

fermentation broth

Click to download full resolution via product page

Caption: Workflow for the fermentation of Streptomyces sp. NRRL 12049.

Detailed Methodology:

Inoculum Preparation: A vegetative inoculum of Streptomyces sp. NRRL 12049 is prepared

by inoculating a suitable nutrient medium with spores of the microorganism. The culture is

incubated to allow for vegetative growth.

Production Fermentation: A sterile production medium in a large-scale fermentor is

inoculated with the vegetative culture. The fermentation is carried out under aerobic

conditions with controlled temperature, pH, and agitation for a period sufficient to produce

the antibiotic complex.

Isolation and Purification of A-39183A
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The A-39183 antibiotic complex is isolated from the fermentation broth, and the individual

components, including A-39183A, are then purified.

Workflow for Isolation and Purification:
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Fermentation Broth

Filtration

Mycelial Cake Filtered Broth

Solvent Extraction
(e.g., with ethyl acetate)

Crude Extract

Concentration

Concentrated Crude Extract

Chromatographic Separation
(e.g., silica gel, HPLC)

Pure A-39183A
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To cite this document: BenchChem. [Unveiling A-39183A: A Technical Guide to a Bianthryl
Antibiotic from Streptomyces]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020953#a-39183a-discovery-and-origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

